Cas no 899744-23-1 (2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide)

• Product Name: 2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide
• CAS No: 899744-23-1
• MF: C₁₂H₁₄F₃N₃O₃S
• MW: 337.318071842194
• CID: 5488410
• Update Time: 2025-07-17

2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[1,6-dihydro-6-oxo-4-(trifluoromethyl)-2-pyrimidinyl]thio]-N-[(tetrahydro-2-furanyl)methyl]-
• 2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide

• Inchi： 1S/C12H14F3N3O3S/c13-12(14,15)8-4-9(19)18-11(17-8)22-6-10(20)16-5-7-2-1-3-21-7/h4,7H,1-3,5-6H2,(H,16,20)(H,17,18,19)
• InChI Key： LADHOPFGRPNGER-UHFFFAOYSA-N
• SMILES： C(NCC1CCCO1)(=O)CSC1NC(=O)C=C(C(F)(F)F)N=1

Additional information on 2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide

Introduction to 2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide (CAS No. 899744-23-1)

2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide, also known by its CAS number 899744-23-1, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidines and is characterized by the presence of a trifluoromethyl group and a sulfanyl moiety, which contribute to its biological activity and pharmacological properties.

The molecular structure of 2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide is particularly noteworthy. The pyrimidine ring, a common scaffold in many bioactive molecules, provides a rigid framework that can interact with various biological targets. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the compound's lipophilicity and metabolic stability. Additionally, the sulfanyl group introduces flexibility and can form hydrogen bonds or other interactions with target proteins.

Recent studies have explored the potential of 2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

In addition to its antiproliferative effects, 2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This dual action—both antiproliferative and anti-inflammatory—makes it a promising candidate for further development.

The pharmacokinetic properties of 2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide have also been studied extensively. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use in clinical settings. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It also exhibits a reasonable half-life, allowing for once-daily dosing regimens.

Toxicity studies have shown that 2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(oxolan-2-yl)methylacetamide is generally well-tolerated at therapeutic doses. However, like all new compounds, it is subject to rigorous safety evaluations before it can be advanced to clinical trials. Preclinical toxicity studies have not revealed any significant adverse effects at doses that are effective in vitro or in animal models.

The development of 2-{6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(oxolan-2-y l)methylacetamide as a therapeutic agent is ongoing. Current research efforts are focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. This includes the synthesis of analogs with modified functional groups and the evaluation of their biological activities.

In conclusion, 2-{6-o xo - 4 -( trif luoro methyl ) - 1 , 6 - dihyd ro py rim idin - 2 - yls ulfa n yl } - N -( ox o lan - 2 - yl )m ethyla cetam ide (CAS No . 899744 - 23 - 1) represents an exciting advancement in medicinal chemistry with potential applications in cancer therapy and inflammatory diseases. Its unique molecular structure and favorable pharmacological properties make it a promising candidate for further development and clinical evaluation.